2-[3-(Aminomethyl)phenyl]-1lambda(6),2-thiazinane-1,1-dione
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Overview
Description
2-[3-(Aminomethyl)phenyl]-1lambda(6),2-thiazinane-1,1-dione, also known as AMPT, is an organic compound with a wide variety of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a fluorescent dye in biological imaging.
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent. Its unique structure may interfere with cancer cell growth pathways, making it a candidate for further investigation in cancer therapy .
- Antioxidant Activity : The compound’s thiazinane ring system exhibits antioxidant properties. Scientists are studying its potential in combating oxidative stress-related diseases .
Materials Science and Nanotechnology
- Photoluminescent Materials : The compound’s fluorescence properties make it interesting for designing photoluminescent materials. These materials find applications in sensors, imaging, and optoelectronics .
- Quantum Dots : Researchers are exploring its use in quantum dots, which have applications in displays, solar cells, and biological imaging .
Organic Synthesis and Catalysis
- Asymmetric Synthesis : The chiral center in the compound’s structure makes it valuable for asymmetric synthesis. It can serve as a building block for creating complex molecules with specific stereochemistry .
- Catalyst Ligands : The compound’s amine group can coordinate with metal ions, making it useful as a ligand in catalytic reactions .
Pharmacology and Neurobiology
- Neuroprotective Effects : Some studies suggest that this compound may have neuroprotective properties. Researchers investigate its potential in treating neurodegenerative diseases .
- GABA Receptor Modulation : The compound’s structure resembles certain neurotransmitters. It could be relevant in modulating GABA receptors, impacting neuronal signaling .
Environmental Chemistry
- Water Treatment : The compound’s reactivity with heavy metals and its stability in water make it a candidate for water treatment applications. It could help remove pollutants from contaminated water .
Computational Chemistry and Molecular Modeling
- Theoretical Studies : Researchers use computational methods to explore the compound’s electronic structure, reactivity, and interactions. These insights aid in predicting its behavior in various environments .
Safety and Hazards
properties
IUPAC Name |
[3-(1,1-dioxothiazinan-2-yl)phenyl]methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2S/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-16(13,14)15/h3-5,8H,1-2,6-7,9,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGVROTXFLCCLMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=CC(=C2)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(Aminomethyl)phenyl]-1lambda(6),2-thiazinane-1,1-dione |
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